Cas no 877864-51-2 (Pentanediamide,N,N'-bis[[4-(5-methyl-4-phenyl-3-isoxazolyl)phenyl]sulfonyl]-)

• Product Name: Pentanediamide,N,N'-bis[[4-(5-methyl-4-phenyl-3-isoxazolyl)phenyl]sulfonyl]-
• CAS No: 877864-51-2
• MF: C₃₇H₃₂N₄O₈S₂
• MW: 724.801986694336
• CID: 1913165
• Update Time: 2025-01-07

Pentanediamide,N,N'-bis[[4-(5-methyl-4-phenyl-3-isoxazolyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide,N,N'-bis[[4-(5-methyl-4-phenyl-3-isoxazolyl)phenyl]sulfonyl]-
• Pentanediamide, N1,N5-bis[[4-(5-methyl-4-phenyl-3-isoxazolyl)phenyl]sulfonyl]-

• Inchi： 1S/C37H32N4O8S2/c1-24-34(26-10-5-3-6-11-26)36(38-48-24)28-16-20-30(21-17-28)50(44,45)40-32(42)14-9-15-33(43)41-51(46,47)31-22-18-29(19-23-31)37-35(25(2)49-39-37)27-12-7-4-8-13-27/h3-8,10-13,16-23H,9,14-15H2,1-2H3,(H,40,42)(H,41,43)
• InChI Key： IIPRDNCOLVQHRR-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=C(C2C(C3=CC=CC=C3)=C(C)ON=2)C=C1)(=O)=O)(=O)CCCC(NS(C1=CC=C(C2C(C3=CC=CC=C3)=C(C)ON=2)C=C1)(=O)=O)=O

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• pka: 4.52±0.10(Predicted)